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Compound of Interest

Compound Name: 2-Chloro-4-ethoxypyridine

CAS No.: 52311-50-9

Cat. No.: B183384

Get Quote

Introduction

2-Chloro-4-ethoxypyridine is a halogenated pyridine derivative that serves as a valuable

intermediate in organic synthesis. Its unique structural features, including a reactive chlorine

atom at the 2-position and an ethoxy group at the 4-position of the pyridine ring, make it a

versatile building block for the synthesis of more complex molecules, particularly in the fields of

pharmaceutical and agrochemical research. The pyridine scaffold is a common motif in many

biologically active compounds, and the specific substitution pattern of 2-chloro-4-
ethoxypyridine allows for targeted modifications and the introduction of diverse functional

groups. This technical guide provides a comprehensive overview of the known chemical

properties, synthesis, and analytical methodologies related to 2-Chloro-4-ethoxypyridine.

Core Chemical Properties
A summary of the fundamental chemical identifiers and properties for 2-Chloro-4-
ethoxypyridine is provided below. It is important to note that while some physical properties

have been reported, others such as melting point and specific solubility data are not readily

available in published literature.
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Property Value Reference

CAS Number 52311-50-9 [1]

Molecular Formula C₇H₈ClNO [1]

Molecular Weight 157.6 g/mol [1]

Boiling Point 230.9°C at 760 mmHg [2]

Density 1.166 g/cm³ [2]

Melting Point Not available [2]

Solubility Not available [2]

SMILES CCOc1ccnc(Cl)c1 [1]

InChIKey
OFHQTZYEMRJMCT-

UHFFFAOYSA-N
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of

chemical compounds. The following table summarizes the available spectroscopic data for 2-
Chloro-4-ethoxypyridine.

Spectrum Type Data

¹H NMR (400 MHz, CD₃OD)

δ 8.15 (d, J=6.0 Hz, 1H), 6.99 (d, J=2.0Hz, 1H),

6.91-6.89 (m, 1H), 4.16-4.14 (m, 2H), 1.41-1.38

(m, 3H)

Mass Spectrometry (ESI-LCMS) m/z 158 [M+H]⁺

¹³C NMR Data not available

Infrared (IR) Data not available

Synthesis of 2-Chloro-4-ethoxypyridine
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The synthesis of 2-Chloro-4-ethoxypyridine can be achieved through the nucleophilic

substitution of the nitro group in 2-chloro-4-nitropyridine with ethoxide.

Reactants

Product

2-Chloro-4-nitropyridine Sodium Ethoxide

2-Chloro-4-ethoxypyridine

THF, 25°C

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-4-ethoxypyridine.

Experimental Protocol: A Representative Synthesis
While a detailed, step-by-step protocol for the synthesis of 2-Chloro-4-ethoxypyridine is not

extensively documented, the following procedure, adapted from the synthesis of similar

pyridine derivatives, provides a representative methodology for its preparation.

Materials:

2-chloro-4-nitropyridine

Sodium ethoxide

Anhydrous Tetrahydrofuran (THF)

Ethyl acetate
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Saturated sodium chloride solution

Anhydrous sodium sulfate

Procedure:

A solution of 2-chloro-4-nitropyridine (1.0 eq) in anhydrous THF is prepared in a round-

bottom flask equipped with a magnetic stirrer and under an inert atmosphere.

The solution is cooled to 0°C using an ice bath.

Sodium ethoxide (1.5 eq) is added portion-wise to the cooled solution, ensuring the

temperature remains at 0°C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

(25°C) and stirred for 12 hours.

The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LCMS).

Upon completion, the reaction mixture is filtered to remove any solid byproducts.

The filtrate is concentrated under reduced pressure to remove the majority of the THF.

The resulting residue is partitioned between ethyl acetate and water. The aqueous layer is

extracted three times with ethyl acetate.

The combined organic layers are washed with a saturated sodium chloride solution, dried

over anhydrous sodium sulfate, and filtered.

The solvent is removed under reduced pressure to yield the crude 2-chloro-4-
ethoxypyridine.

Further purification can be achieved by column chromatography on silica gel if necessary.

Analytical Workflow
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The characterization and quality control of synthesized 2-Chloro-4-ethoxypyridine would

typically follow a standard analytical workflow to confirm its identity and purity.

Spectroscopic Analysis

Synthesis & Purification Structural Elucidation

NMR (¹H, ¹³C)

Mass Spectrometry

IR Spectroscopy

Purity Assessment Characterized Product

Click to download full resolution via product page

Caption: General analytical workflow for chemical characterization.

Safety and Handling
2-Chloro-4-ethoxypyridine should be handled with care in a well-ventilated laboratory, and

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn. For detailed safety information, it is recommended to consult the Safety

Data Sheet (SDS) provided by the supplier.

Reactivity and Applications
The chlorine atom at the 2-position of the pyridine ring is susceptible to nucleophilic

substitution, allowing for the introduction of a wide range of functional groups. This reactivity

makes 2-Chloro-4-ethoxypyridine a useful intermediate in the synthesis of various substituted

pyridines, which are prevalent in many pharmaceutical and agrochemical compounds. The

ethoxy group at the 4-position can also be modified, although it is generally less reactive than

the 2-chloro substituent.

Disclaimer: This document is intended for informational purposes for qualified scientific

professionals and does not constitute a comprehensive safety or handling guide. All laboratory
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work should be conducted with appropriate safety precautions and in accordance with

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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